Cas no 61285-85-6 (1-Butanone, 1-cyclohexyl-3-cyclohexylidene-)
61285-85-6 structure
Product Name:1-Butanone, 1-cyclohexyl-3-cyclohexylidene-
CAS No:61285-85-6
MF:C16H26O
MW:234.377045154572
CID:485807
PubChem ID:54470783
Update Time:2025-04-19
1-Butanone, 1-cyclohexyl-3-cyclohexylidene- Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanone, 1-cyclohexyl-3-cyclohexylidene-
- 1-cyclohexyl-3-cyclohexylidenebutan-1-one
- 61285-85-6
- DTXSID60711564
-
- Inchi: 1S/C16H26O/c1-13(14-8-4-2-5-9-14)12-16(17)15-10-6-3-7-11-15/h15H,2-12H2,1H3
- InChI Key: XIFABEHVABCNEQ-UHFFFAOYSA-N
- SMILES: O=C(C/C(/C)=C1\CCCCC\1)C1CCCCC1
Computed Properties
- Exact Mass: 234.19848
- Monoisotopic Mass: 234.198365449g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
1-Butanone, 1-cyclohexyl-3-cyclohexylidene- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
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